5-(4-fluorophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Specification

• CAS No.: 847159-65-3
• Molecular Formula: C21H17FN4O3S
• Molecular Weight: 424.45
• IUPAC Name: 5-(4-fluorophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• Standard InChI: InChI=1S/C21H17FN4O3S/c1-3-10-25-18(23)17(30(28,29)15-8-6-14(22)7-9-15)12-16-20(25)24-19-13(2)5-4-11-26(19)21(16)27/h3-9,11-12,23H,1,10H2,2H3
• Standard InChI Key: FRVZPSJFGIHXCB-UHFFFAOYSA-N
• SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC=C)S(=O)(=O)C4=CC=C(C=C4)F

Introduction

The compound 5-(4-fluorophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule characterized by its unique tricyclic structure and the presence of multiple functional groups, including a sulfonyl group. This compound is classified under sulfonamides due to the sulfonyl moiety, which is known for its biological activity and potential therapeutic applications.

Synthesis and Chemical Reactivity

The synthesis of 5-(4-fluorophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one typically involves multi-step organic reactions. Common methods may include nucleophilic substitutions and condensation reactions, depending on the desired product and conditions.

Synthesis Steps

• Initial Preparation: Starting materials are prepared, often involving the formation of key intermediates.

• Cyclization Reactions: Tricyclic structure formation through specific cyclization reactions.

• Functional Group Modifications: Introduction of the sulfonyl and imino groups.

Potential Applications and Mechanism of Action

This compound has several potential applications in medicinal chemistry, particularly in the development of anticancer agents and other therapeutic modalities. Its mechanism of action involves interaction with specific molecular targets within biological systems, contributing to its potential therapeutic effects in various diseases.

Potential Applications Table

Application	Description
Anticancer Agents	Potential therapeutic effects due to interaction with biological targets
Medicinal Chemistry	Development of new therapeutic modalities
Biological Interactions	Interaction with specific molecular targets